Cas no 2171647-67-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid
• CAS No: 2171647-67-7
• MF: C₂₀H₂₀N₂O₆
• MW: 384.382605552673
• CID: 6333731
• PubChem ID: 165872719
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbamoyl)propanoic acid
• 2171647-67-7
• EN300-1485655

• Inchi： 1S/C20H20N2O6/c1-27-22-19(25)17(10-18(23)24)21-20(26)28-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,21,26)(H,22,25)(H,23,24)
• InChI Key： SJWWLAZELANATQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 384.13213636g/mol
• Monoisotopic Mass: 384.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid (CAS No. 2171647-67-7)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid, identified by the CAS number 2171647-67-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both amino and methoxycarbonyl groups, which make it a versatile intermediate in the synthesis of more complex pharmacological agents. The presence of a fluoren-9-yl moiety further enhances its utility, as fluorene derivatives are widely recognized for their stability and compatibility with biological systems.

The structural framework of this compound is notable for its potential applications in drug development. The 3-(methoxycarbamoyl)propanoic acid moiety suggests a role in the formation of amide bonds, which are fundamental in the construction of peptides and proteins. This property is particularly relevant in the context of peptide mimetics and peptidomimetics, areas where such compounds serve as critical scaffolds for modulating biological pathways. Moreover, the {(9H-fluoren-9-yl)methoxycarbonyl}amino group introduces a bulky, hydrophobic region that can influence the solubility and binding affinity of the molecule, making it an attractive candidate for rational drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid (CAS No. 2171647-67-7) has emerged as a promising candidate in this endeavor. Its unique structural features have been leveraged in the design of molecules targeting various disease mechanisms, including inflammation, neurodegeneration, and metabolic disorders. The fluoren-9-yl group, in particular, has been implicated in enhancing molecular stability and bioavailability, which are critical factors in drug formulation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are pivotal in numerous biological processes, and their inhibition or activation can lead to therapeutic benefits. The methoxycarbonyl and amino functional groups provide multiple sites for interaction with enzymatic active sites, allowing for precise tuning of enzyme activity. This has led to investigations into its efficacy as an inhibitor or modulator of enzymes such as kinases, proteases, and phosphodiesterases. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases, making them candidates for further development into antineoplastic agents.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid (CAS No. 2171647-67-7) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the fluorene core, followed by introduction of the methoxycarbonyl and methoxycarbamoyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high precision. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also underscore the importance of robust methodologies in pharmaceutical research.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening assays. These approaches have allowed researchers to identify optimal analogs with enhanced binding affinity and selectivity. The integration of machine learning algorithms has accelerated this process by predicting structural features that correlate with biological activity. Such computational tools are indispensable in modern drug discovery pipelines, enabling rapid identification of promising candidates for experimental validation.

In clinical settings, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid (CAS No. 2171647-67-7) hold promise as lead compounds for novel therapeutics. Their unique structural motifs offer opportunities to address unmet medical needs by targeting disease-specific pathways. For instance, studies have suggested that derivatives of this compound may exhibit neuroprotective properties, making them relevant in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune their chemical properties allows for customization based on specific therapeutic requirements.

The future direction of research on this compound is likely to focus on optimizing its pharmacokinetic profile and exploring novel applications in precision medicine. Advances in genetic sequencing and biomarker analysis have enabled personalized medicine approaches, where drugs are tailored to individual patient profiles. The versatility of 3-(methoxycarbamoyl)propanoic acid derivatives, including those featuring a fluoren-9-yl moiety, positions them as valuable tools in this emerging field.

Additionally, the environmental impact of pharmaceutical synthesis must be considered when developing new compounds like 3-{(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-(methoxycarbamoyl)propanoic acid (CAS No. 2171647-67-7). Efforts are underway to implement green chemistry principles by minimizing waste generation and reducing hazardous reagent use. These initiatives not only align with regulatory requirements but also contribute to sustainable pharmaceutical manufacturing practices.

In conclusion,3-{(9H-fluoren-ylmethoxycarbonyl}amino)-3-(methoxyc carbamoy l)propanoic acid (CAS No . 2171647 -67 -7) stands out as a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its dual functionality , make it an attractive scaffold for drug development . As research continues to uncover new applications and synthetic strategies , this compound is poised to play a crucial role in advancing therapeutic interventions across multiple disease areas .